Cas no 1797547-48-8 (2-ethoxy-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}benzamide)

• Product Name: 2-ethoxy-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}benzamide
• CAS No: 1797547-48-8
• MF: C₁₉H₁₇NO₃S₂
• MW: 371.473182439804
• CID: 5370870
• Update Time: 2025-05-24

2-ethoxy-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-[[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl]benzamide
• 2-ethoxy-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}benzamide

• Inchi： 1S/C19H17NO3S2/c1-2-23-16-6-4-3-5-15(16)19(22)20-11-14-7-8-17(25-14)18(21)13-9-10-24-12-13/h3-10,12H,2,11H2,1H3,(H,20,22)
• InChI Key： GMVZWXSLQDZLJH-UHFFFAOYSA-N
• SMILES： C(NCC1SC(C(C2C=CSC=2)=O)=CC=1)(=O)C1=CC=CC=C1OCC

Additional information on 2-ethoxy-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}benzamide

2-Ethoxy-N-{[5-(Thiophene-3-Carbonyl)Thiophen-2-Yl]Methyl}Benzamide: A Comprehensive Overview

The compound 2-Ethoxy-N-{[5-(Thiophene-3-Carbonyl)Thiophen-2-Yl]Methyl}Benzamide, identified by the CAS Registry Number 1797547-48-8, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which incorporates a benzamide backbone with ethoxy and thiophene substituents. The presence of thiophene rings introduces interesting electronic properties, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of thiophene-containing compounds in the development of advanced materials, particularly in the field of organic electronics. The thiophene moiety in this compound contributes to its conjugation properties, which are crucial for applications such as light-emitting diodes (LEDs) and photovoltaic devices. Researchers have explored the synthesis of similar compounds to optimize their electronic characteristics, paving the way for next-generation electronic materials.

The synthesis of 2-Ethoxy-N-{[5-(Thiophene-3-Carbonyl)Thiophen-2-Yl]Methyl}Benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the benzamide core, followed by the introduction of the ethoxy group and the thiophene substituents. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are valuable for pharmacological studies.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its structure allows for potential interactions with various biological targets, making it a candidate for drug discovery programs. Preclinical studies have indicated that it may possess anti-inflammatory and antioxidant properties, although further research is required to validate these findings.

The integration of thiophene rings into the molecular framework also enhances its solubility in organic solvents, which is advantageous for formulation purposes. This property has led to its exploration in drug delivery systems, where controlled release mechanisms can be implemented to improve therapeutic outcomes.

From an environmental perspective, researchers have investigated the biodegradability and toxicity profiles of this compound. Initial studies suggest that it exhibits low toxicity to aquatic organisms, which aligns with current trends toward developing eco-friendly chemical products. However, comprehensive environmental impact assessments are still needed to ensure its sustainable use.

In conclusion, 2-Ethoxy-N-{[5-(Thiophene-3-Carbonyl)Thiophen-2-Yl]Methyl}Benzamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a valuable asset in both academic and industrial settings. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative solutions in materials science and pharmacology.